Cas no 946241-62-9 (3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946241-62-9
• MF: C₁₉H₂₃ClN₂O₄S₂
• MW: 442.979921579361
• CID: 5513080
• Update Time: 2025-07-10

3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C19H23ClN2O4S2/c1-3-11-27(23,24)22-10-4-5-15-12-16(7-9-19(15)22)21-28(25,26)17-8-6-14(2)18(20)13-17/h6-9,12-13,21H,3-5,10-11H2,1-2H3
• InChI Key： XNUQOSPUVRHJLF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(C)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Recent Advances in the Study of 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946241-62-9)

The compound 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946241-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the propane-1-sulfonyl moiety could enhance the compound's binding affinity to specific protein targets, such as carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma.

In addition to its potential as a carbonic anhydrase inhibitor, 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has shown promising activity in preclinical models of inflammatory diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits potent anti-inflammatory effects by modulating the NF-κB signaling pathway, suggesting its potential utility in treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable properties, including good oral bioavailability and a relatively long half-life in vivo. These characteristics make it a promising candidate for further development. However, challenges remain, particularly in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is exploring the use of prodrug strategies and structural analogs to address these issues.

The mechanistic studies of 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide have also provided insights into its interactions with biological targets. X-ray crystallography and molecular docking simulations have been employed to elucidate the binding modes of the compound with its target proteins, offering a structural basis for further rational drug design. These studies highlight the importance of the sulfonamide group in mediating key interactions with the active sites of target enzymes.

In conclusion, 3-chloro-4-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946241-62-9) represents a versatile scaffold with significant potential in medicinal chemistry. Its diverse pharmacological activities, coupled with its favorable pharmacokinetic properties, position it as a promising lead compound for the development of novel therapeutics. Future research should focus on addressing the remaining challenges and advancing the compound through preclinical and clinical development stages.